N-(4-{[(2,4-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-[(4-nitrophenyl)sulfonylamino]benzenesulfonamide
• InChI: InChI=1S/C20H19N3O8S2/c1-30-16-7-12-19(20(13-16)31-2)22-33(28,29)17-8-3-14(4-9-17)21-32(26,27)18-10-5-15(6-11-18)23(24)25/h3-13,21-22H,1-2H3
• InChI Key: TUUZZINOSWNIHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C20H19N3O8S2
• Molecular Weight: 493.5 g/mol

Description

N-(4-{[(2,4-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-nitrobenzenesulfonamide, commonly known as DNFB, is a chemical compound used in scientific research as a hapten to induce an immune response. DNFB is a potent sensitizer that can cause allergic contact dermatitis in humans and animals.

Mechanism of Action

DNFB acts as a hapten by binding to proteins in the skin and forming a complex that is recognized by the immune system as foreign. This complex is then processed by antigen-presenting cells and presented to T cells, which activate an immune response. The resulting inflammation and tissue damage lead to the characteristic symptoms of contact hypersensitivity.
Biochemical and Physiological Effects:
DNFB induces a robust immune response in the skin, characterized by inflammation and tissue damage. This response is mediated by T cells and cytokines, which recruit immune cells to the site of exposure. DNFB can also cause systemic effects, including fever and weight loss.

Advantages and Limitations for Lab Experiments

DNFB is a potent sensitizer that can induce a strong immune response, making it a useful tool for studying the mechanisms of contact hypersensitivity and delayed-type hypersensitivity. However, its potency also makes it difficult to control the dose and ensure reproducibility between experiments. Additionally, DNFB can cause systemic effects that may confound experimental results.

Future Directions

There are several areas of future research that could benefit from the use of DNFB. One area is the development of new therapies for cancer that target the immune system. DNFB could be used to study the immune response to tumors and identify new targets for immunotherapy. Another area is the development of new treatments for allergic contact dermatitis. DNFB could be used to study the mechanisms of skin sensitization and identify new targets for therapy. Finally, DNFB could be used to study the role of the immune system in other diseases, such as autoimmune disorders and infectious diseases.

Scientific Research Applications

DNFB is widely used in scientific research as a hapten to induce an immune response. It is commonly used to study the mechanisms of contact hypersensitivity and delayed-type hypersensitivity. DNFB is also used in cancer research as a tool to study the immune response to tumors.